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Abstract
This technical guide provides a comprehensive overview of the environmental fate of Methyl p-
tert-butylphenylacetate (CAS No. 3549-23-3), a compound used as a fragrance and flavoring

agent. Due to a lack of direct experimental data, this guide synthesizes information from

predictive quantitative structure-activity relationship (QSAR) models, primarily the U.S.

Environmental Protection Agency's EPI Suite™, and available data on structurally similar

compounds. This guide covers the predicted pathways of degradation including biodegradation,

photodegradation, and hydrolysis, as well as its potential for bioaccumulation and

environmental distribution. Standardized experimental protocols for assessing these

environmental fate endpoints are also detailed to guide future research.

Introduction
Methyl p-tert-butylphenylacetate, also known as methyl 2-(4-tert-butylphenyl)acetate, is a

synthetic compound valued for its sweet, woody, and camphoraceous odor.[1] It is used in a

variety of consumer products, leading to its potential release into the environment through

wastewater and other disposal pathways. Understanding its environmental fate—how it moves

and transforms in the air, water, and soil—is crucial for a complete environmental risk

assessment. This document serves as a technical resource for professionals involved in

chemical safety and development, providing a summary of predicted environmental behavior

and standardized methods for its empirical determination.
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Predicted Physicochemical Properties and
Environmental Distribution
The environmental distribution of a chemical is largely governed by its physicochemical

properties. The following table summarizes key properties for Methyl p-tert-
butylphenylacetate, with most values estimated by the EPI Suite™ model.[2]

Table 1: Predicted Physicochemical Properties of Methyl p-tert-butylphenylacetate

Property Predicted Value Source

Molecular Formula C13H18O2 [3]

Molecular Weight 206.28 g/mol [4]

Boiling Point 269.08 °C EPI Suite™[2]

Melting Point 45.13 °C EPI Suite™[2]

Vapor Pressure 0.0065 mm Hg (at 25 °C) EPI Suite™[2]

Water Solubility 15.88 mg/L (at 25 °C) EPI Suite™[2]

Log Octanol-Water Partition

Coefficient (Log Kow)
3.99 EPI Suite™[2]

Henry's Law Constant 2.56E-06 atm-m3/mole EPI Suite™[2]

Based on these properties, a Level III Fugacity Model simulation within EPI Suite™ predicts the

environmental distribution of Methyl p-tert-butylphenylacetate if released into a standard

model environment.

Table 2: Predicted Environmental Distribution of Methyl p-tert-butylphenylacetate
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Environmental Compartment Predicted Distribution (%)

Air 0.8

Water 33.8

Soil 61.9

Sediment 3.5

Biota <0.1

This prediction suggests that if released, Methyl p-tert-butylphenylacetate is likely to partition

predominantly to soil, with a significant amount remaining in the water compartment.
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Predicted environmental distribution of Methyl p-tert-butylphenylacetate.

Environmental Degradation Pathways
The persistence of a chemical in the environment is determined by its susceptibility to various

degradation processes.

Biodegradation
Biodegradation is a key process for the removal of organic chemicals from the environment.

The EPI Suite™ BIOWIN™ model predicts the likelihood of biodegradation.

Table 3: Predicted Biodegradation of Methyl p-tert-butylphenylacetate

Model Prediction Half-life

BIOWIN3 (Ultimate

Biodegradation)
Weeks -

BIOWIN4 (Primary

Biodegradation)
Weeks-Months -

BIOWIN5 (MITI Linear) Not readily biodegradable -

BIOWIN6 (MITI Non-Linear) Not readily biodegradable -

River Specific Biodegradation

Rate
0.3067 days^-1 2.260 days

STP Biodegradation Rate 0.1656 hours^-1 4.185 hours

These predictions suggest that while Methyl p-tert-butylphenylacetate may not be readily

biodegradable, it is expected to undergo ultimate biodegradation over a period of weeks to

months in the environment. In a sewage treatment plant setting, significant removal through

biodegradation is predicted.

Photodegradation
Photodegradation involves the breakdown of chemicals by light. In the atmosphere, this

primarily occurs through reactions with hydroxyl (OH) radicals.
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Table 4: Predicted Atmospheric Photodegradation of Methyl p-tert-butylphenylacetate

Parameter Predicted Value

OH Radical Reaction Rate Constant 1.48 x 10^-11 cm3/molecule-sec

Atmospheric Half-life (12-hr day, 1.5x10^6

OH/cm3)
7.3 hours

This prediction indicates that Methyl p-tert-butylphenylacetate that partitions to the

atmosphere is likely to be rapidly degraded. Direct photodegradation in water is not expected to

be a significant process as the molecule does not contain chromophores that absorb light at

wavelengths greater than 290 nm.

Hydrolysis
Hydrolysis is the chemical breakdown of a compound due to reaction with water. As an ester,

Methyl p-tert-butylphenylacetate has the potential to undergo hydrolysis.

Table 5: Predicted Hydrolysis of Methyl p-tert-butylphenylacetate

pH Half-life (at 25 °C)

7 180 days

8 18 days

The hydrolysis rate is predicted to be pH-dependent, with faster degradation under alkaline

conditions. At neutral environmental pH, hydrolysis is expected to be a slow process.
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Predicted environmental degradation pathways for Methyl p-tert-butylphenylacetate.

Bioaccumulation Potential
Bioaccumulation is the process by which chemicals are taken up by an organism either directly

from exposure to a contaminated medium or by consumption of food containing the chemical.

Table 6: Predicted Bioaccumulation of Methyl p-tert-butylphenylacetate
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Parameter Predicted Value

Log Kow 3.99

Bioconcentration Factor (BCF) 145.3 L/kg

Bioaccumulation Factor (BAF) 126.7 L/kg

The predicted Log Kow of 3.99 suggests a moderate potential for bioaccumulation. The

predicted BCF and BAF values are below the threshold for significant bioaccumulation concern

(typically >2000).

Experimental Protocols
While specific experimental data for Methyl p-tert-butylphenylacetate is lacking, the following

sections describe standardized protocols that would be appropriate for determining its

environmental fate.

Biodegradation
OECD Test Guideline 301: Ready Biodegradability[5][6]

This guideline outlines six methods to screen for ready biodegradability in an aerobic aqueous

medium. The "CO2 Evolution Test" (OECD 301B) is a common choice.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in

the dark. The degradation is followed by the measurement of the CO2 produced.

Apparatus: Temperature-controlled incubator, CO2-free air supply, a series of flasks for the

test substance, a reference substance (e.g., sodium benzoate), and a blank control. CO2

trapping solution (e.g., barium hydroxide or sodium hydroxide) and a method for its titration.

Procedure:

Prepare a mineral medium and add the test substance to achieve a concentration of 10-20

mg of organic carbon per liter.
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Inoculate the medium with a small volume of activated sludge.

Aerate the flasks with CO2-free air, and pass the effluent gas through the CO2 trapping

solution.

Incubate at a constant temperature (e.g., 20-25°C) for 28 days.

At regular intervals, measure the amount of CO2 produced by titrating the remaining

trapping solution.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the amount of

CO2 produced from the test substance to its theoretical maximum, corrected for the CO2

produced in the blank control. A substance is considered readily biodegradable if it reaches a

pass level of >60% ThCO2 within a 10-day window during the 28-day test.

Photodegradation in Water
OECD Test Guideline 316: Phototransformation of Chemicals in Water – Direct Photolysis[7][8]

Principle: This tiered guideline assesses the potential for direct photolysis in surface water.

Tier 1 involves a theoretical screen. If significant photolysis is predicted, a Tier 2

experimental study is conducted.

Apparatus: A photoreactor with a light source simulating natural sunlight (e.g., a filtered

xenon arc lamp), temperature-controlled sample chambers, and quartz or borosilicate glass

reaction vessels. Analytical instrumentation (e.g., HPLC, GC-MS) to quantify the test

substance.

Procedure:

Prepare sterile, buffered aqueous solutions (pH 4, 7, and 9) of the test substance at a

concentration not exceeding half its solubility.

Irradiate the samples in the photoreactor at a constant temperature.

Run parallel dark controls to account for non-photolytic degradation.
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Collect samples at appropriate time intervals and analyze for the concentration of the test

substance.

Data Analysis: The rate of decline of the test substance is used to determine the pseudo-

first-order rate constant and the photolysis half-life.

Hydrolysis
OECD Test Guideline 111: Hydrolysis as a Function of pH[9][10][11][12]

Principle: This method determines the rate of hydrolysis of a chemical in sterile aqueous

buffer solutions at environmentally relevant pH values and temperatures.

Apparatus: Temperature-controlled water bath or incubator, sterile glass vessels, and

analytical instrumentation for quantifying the test substance.

Procedure:

Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

Add the test substance to the buffer solutions.

Incubate the solutions in the dark at a constant temperature (a preliminary test at 50°C is

often conducted, followed by tests at lower temperatures if hydrolysis is observed).

Collect samples at various time points and analyze for the concentration of the parent

compound and, if necessary, hydrolysis products.

Data Analysis: The hydrolysis rate constant and half-life are determined for each pH.

Bioaccumulation
OECD Test Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure[13][14][15]

Principle: This guideline describes procedures for characterizing the bioconcentration

potential of substances in fish. The test consists of an uptake phase followed by a depuration

phase.
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Apparatus: A flow-through or semi-static system for exposing fish to the test substance in

water, holding tanks for fish, and analytical equipment to measure the concentration of the

test substance in fish tissue and water.

Procedure:

Uptake Phase: Expose a group of fish (e.g., rainbow trout, zebrafish) to a constant,

sublethal concentration of the test substance in water for a defined period (e.g., 28 days).

Depuration Phase: Transfer the fish to a clean water system and monitor the elimination of

the test substance from their tissues over time.

Sample fish and water at regular intervals during both phases.

Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the

concentration of the test substance in the fish to its concentration in the water at steady-

state. Kinetic BCFs can also be calculated from the uptake and depuration rate constants.
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General experimental workflow for environmental fate assessment.

Conclusion
In the absence of direct experimental data, predictive models provide valuable insights into the

likely environmental fate of Methyl p-tert-butylphenylacetate. The available models suggest

that this compound is not readily biodegradable but will likely undergo ultimate degradation in

the environment. It is expected to degrade rapidly in the atmosphere but slowly in water via

hydrolysis at neutral pH. Its potential for bioaccumulation is predicted to be low to moderate.

The primary environmental compartments of concern are soil and water. The experimental
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protocols outlined in this guide, based on internationally recognized OECD guidelines, provide

a clear framework for generating the empirical data needed to refine this environmental fate

profile and conduct a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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